[[Dimethyl(trifluoromethyl)ethyl]silyloxy]heptacyclopentyltricycloheptasiloxanediol

Catalog No.
S1922810
CAS No.
352538-85-3
M.F
C40H75F3O12Si8
M. Wt
1029.7 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
[[Dimethyl(trifluoromethyl)ethyl]silyloxy]heptacyc...

CAS Number

352538-85-3

Product Name

[[Dimethyl(trifluoromethyl)ethyl]silyloxy]heptacyclopentyltricycloheptasiloxanediol

IUPAC Name

(1,3,5,7,9,11,14-heptacyclopentyl-7,14-dihydroxy-2,4,6,8,10,12,13,15,16-nonaoxa-1,3,5,7,9,11,14-heptasilatricyclo[7.3.3.15,11]hexadecan-3-yl)oxy-dimethyl-(3,3,3-trifluoropropyl)silane

Molecular Formula

C40H75F3O12Si8

Molecular Weight

1029.7 g/mol

InChI

InChI=1S/C40H75F3O12Si8/c1-56(2,32-31-40(41,42)43)46-59(35-21-7-8-22-35)51-61(37-25-11-12-26-37)49-57(44,33-17-3-4-18-33)47-60(36-23-9-10-24-36)48-58(45,34-19-5-6-20-34)50-62(52-59,38-27-13-14-28-38)55-63(53-60,54-61)39-29-15-16-30-39/h33-39,44-45H,3-32H2,1-2H3

InChI Key

HQNWNXRBAADVNB-UHFFFAOYSA-N

SMILES

C[Si](C)(CCC(F)(F)F)O[Si]1(O[Si]2(O[Si](O[Si]3(O[Si](O[Si](O1)(O[Si](O3)(O2)C4CCCC4)C5CCCC5)(C6CCCC6)O)C7CCCC7)(C8CCCC8)O)C9CCCC9)C1CCCC1

Canonical SMILES

C[Si](C)(CCC(F)(F)F)O[Si]1(O[Si]2(O[Si](O[Si]3(O[Si](O[Si](O1)(O[Si](O3)(O2)C4CCCC4)C5CCCC5)(C6CCCC6)O)C7CCCC7)(C8CCCC8)O)C9CCCC9)C1CCCC1

[[Dimethyl(trifluoromethyl)ethyl]silyloxy]heptacyclopentyltricycloheptasiloxanediol is a chemical compound with the molecular formula C40H75F3O12Si8. It has a CAS number of 352538-85-3 . This compound belongs to the class of polyhedral oligomeric silsesquioxanes (POSS), which are known for their unique cage-like structures and diverse applications.

The compound's structure consists of a siloxane core with seven cyclopentyl groups and a dimethyl(trifluoromethyl)ethylsilyloxy group attached to it. The presence of fluorine atoms in the trifluoromethyl group contributes to its unique properties and potential applications.

  • There is no information available regarding the mechanism of action of HCS.
  • Due to the lack of data on HCS, it is difficult to assess its safety hazards. As a general precaution, any unknown compound should be handled with care, following proper laboratory safety protocols.

Future Research Directions

  • Further research is needed to fully understand the properties and potential applications of HCS. This could involve:
    • Synthesis and purification of the compound.
    • Characterization of its structure using techniques like X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.
    • Investigation of its physical and chemical properties.
    • Exploration of potential applications in various fields, depending on its discovered properties.
For this compound are not directly provided in the search results, we can infer some potential reactions based on its structure:

  • Hydrolysis: The siloxane bonds in the compound may undergo hydrolysis in the presence of water or acids, leading to the formation of silanols.
  • Condensation: The compound may participate in condensation reactions with other silanol-containing molecules, potentially forming larger siloxane networks.
  • Functionalization: The cyclopentyl groups and the dimethyl(trifluoromethyl)ethylsilyloxy group could potentially be modified or functionalized to introduce new properties or reactivity.

While specific applications for this compound are not mentioned in the search results, POSS compounds, in general, have a wide range of applications due to their unique properties:

  • Polymer additives: POSS compounds can be used to enhance the thermal, mechanical, and chemical properties of polymers.
  • Coatings: They can be incorporated into coatings to improve scratch resistance, hydrophobicity, and durability.
  • Electronics: POSS compounds have potential applications in electronic materials, such as dielectrics and semiconductors.
  • Aerospace: Their thermal stability and low density make them attractive for aerospace applications.
  • Biomedicine: Some POSS compounds have been investigated for drug delivery and biocompatible materials.

  • Hydrogen bonding: The silanol groups (Si-OH) may participate in hydrogen bonding with other molecules.
  • Van der Waals interactions: The cyclopentyl groups could engage in van der Waals interactions with other hydrophobic molecules or surfaces.
  • Fluorine interactions: The trifluoromethyl group may participate in fluorine-specific interactions, which could be relevant in certain applications or molecular recognition processes.

Similar Compounds

  • (Dimethylvinylsilyloxy)heptacyclopentyltricycloheptasiloxanediol (CAS: 319910-53-7)
  • Tris((dimethyl(trifluoromethyl)ethyl)silyloxy)silane (not provided in the search results, but mentioned as a related compound)

These compounds share similar structural features, such as the siloxane core and cyclopentyl groups. The main differences lie in the substituents attached to the siloxane core. [[Dimethyl(trifluoromethyl)ethyl]silyloxy]heptacyclopentyltricycloheptasiloxanediol is unique due to its specific combination of cyclopentyl groups and the dimethyl(trifluoromethyl)ethylsilyloxy moiety, which likely confers distinct properties compared to its structural analogs.

Dates

Modify: 2024-04-15

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